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Introduction
WW domain-containing E3 ubiquitin protein ligase 1 (WWP1) is a key regulator in a multitude of

cellular processes, including protein degradation, signal transduction, and transcriptional

regulation.[1][2][3][4] As an E3 ubiquitin ligase, WWP1 is responsible for attaching ubiquitin to

substrate proteins, thereby targeting them for proteasomal degradation or altering their

function.[3][5][6] Its involvement in various signaling pathways, such as TGF-β, Hedgehog, and

those regulating tumor suppressors like PTEN and LATS1, makes it a protein of significant

interest in both basic research and drug development.[4][6][7][8][9] This document provides a

detailed protocol for the successful immunoprecipitation of WWP1, enabling researchers to

study its expression, interactions, and post-translational modifications.

Key Signaling Pathway Involving WWP1
WWP1 functions as a crucial E3 ubiquitin ligase, targeting various substrates for ubiquitination

and subsequent degradation. This activity modulates multiple signaling pathways critical for

cellular homeostasis. For instance, WWP1 can negatively regulate the TGF-β signaling

pathway by targeting the TGF-β type I receptor (TβRI) and Smad proteins for degradation.[4] It
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also plays a role in cancer progression by ubiquitinating and degrading tumor suppressor

proteins like LATS1.[7] The following diagram illustrates a simplified signaling pathway

involving WWP1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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